Cas no 197355-77-4 (3H-Pyrazolo[1,5-b][1,2,4]triazole-2-ethanamine)

• Product Name: 3H-Pyrazolo[1,5-b][1,2,4]triazole-2-ethanamine
• CAS No: 197355-77-4
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 117106
• PubChem ID: 22239369
• Update Time: 2025-04-18

3H-Pyrazolo[1,5-b][1,2,4]triazole-2-ethanamine Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[1,5-b][1,2,4]triazole-2-ethanamine
• 2-(3H-pyrazolo[1,5-b][1,2,4]triazol-2-yl)ethanamine
• SCHEMBL2266165
• SCHEMBL2266166
• 2-(3H-Pyrazolo[1,5-b][1,2,4]triazol-2-yl)ethan-1-amine
• DTXSID40623696
• 2-(1H-Pyrazolo[1,5-b][1,2,4]triazol-2-yl)ethanamine
• 197355-77-4

• Inchi： 1S/C6H9N5/c7-3-1-5-9-6-2-4-8-11(6)10-5/h2,4H,1,3,7H2,(H,9,10)
• InChI Key： DUSGGOWCKXASHO-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)N=C(CCN)N2

Computed Properties

• Exact Mass: 151.08597
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72